Cas no 40862-12-2 (methyl 1-cyanocyclopentane-1-carboxylate)
40862-12-2 structure
Product Name:methyl 1-cyanocyclopentane-1-carboxylate
CAS No:40862-12-2
MF:C8H11NO2
MW:153.178442239761
CID:327145
PubChem ID:22736532
Update Time:2025-08-03
methyl 1-cyanocyclopentane-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 1-cyanocyclopentanecarboxylate
- Cyclopentanecarboxylicacid, 1-cyano-, methyl ester
- methyl 1-cyanocyclopentane-1-carboxylate
- 1-Cyan-1-methoxycarbonyl-cyclopentan
- methylcyanocyclopentanecarboxylate
- SCHEMBL100849
- FT-0680855
- A848169
- DTXSID00627953
- BC-0805
- CS-0216757
- 40862-12-2
- BCP06153
- MFCD09972231
- HMAJNDDGAHBMQO-UHFFFAOYSA-N
- J-521759
- SB13857
- EN300-58899
- AKOS000299303
- Methyl1-cyanocyclopentane-1-carboxylate
- Cyclopentanecarboxylic acid,1-cyano-,methyl ester
-
- MDL: MFCD09972231
- Inchi: 1S/C8H11NO2/c1-11-7(10)8(6-9)4-2-3-5-8/h2-5H2,1H3
- InChI Key: HMAJNDDGAHBMQO-UHFFFAOYSA-N
- SMILES: O(C)C(C1(C#N)CCCC1)=O
Computed Properties
- Exact Mass: 153.07900
- Monoisotopic Mass: 153.078978594g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 207
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 50.1Ų
Experimental Properties
- Density: 1.09±0.1 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 245.5±23.0 ºC (760 Torr),
- Flash Point: 107.7±9.4 ºC,
- Solubility: Slightly soluble (9.7 g/l) (25 º C),
- PSA: 50.09000
- LogP: 1.24338
methyl 1-cyanocyclopentane-1-carboxylate Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
- HazardClass:IRRITANT
methyl 1-cyanocyclopentane-1-carboxylate Customs Data
- HS CODE:2926909090
- Customs Data:
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
methyl 1-cyanocyclopentane-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM203143-5g |
Methyl 1-cyanocyclopentanecarboxylate |
40862-12-2 | 95% | 5g |
$431 | 2021-06-15 | |
| Chemenu | CM203143-10g |
Methyl 1-cyanocyclopentanecarboxylate |
40862-12-2 | 95% | 10g |
$647 | 2021-06-15 | |
| Apollo Scientific | OR33519-1g |
Methyl 1-cyanocyclopentane-1-carboxylate |
40862-12-2 | 95% | 1g |
£185.00 | 2025-02-19 | |
| Apollo Scientific | OR33519-5g |
Methyl 1-cyanocyclopentane-1-carboxylate |
40862-12-2 | 95% | 5g |
£555.00 | 2025-02-19 | |
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | FB12258-25g |
Methyl 1-cyanocyclopentane-1-carboxylate |
40862-12-2 | 97% | 25g |
$622 | 2023-09-07 | |
| Chemenu | CM203143-5g |
Methyl 1-cyanocyclopentanecarboxylate |
40862-12-2 | 95% | 5g |
$*** | 2023-05-30 | |
| Chemenu | CM203143-10g |
Methyl 1-cyanocyclopentanecarboxylate |
40862-12-2 | 95% | 10g |
$*** | 2023-05-30 | |
| TRC | M223048-50mg |
Methyl 1-Cyanocyclopentanecarboxylate |
40862-12-2 | 50mg |
$ 50.00 | 2022-06-02 | ||
| TRC | M223048-100mg |
Methyl 1-Cyanocyclopentanecarboxylate |
40862-12-2 | 100mg |
$ 95.00 | 2022-06-02 | ||
| TRC | M223048-500mg |
Methyl 1-Cyanocyclopentanecarboxylate |
40862-12-2 | 500mg |
$ 320.00 | 2022-06-02 |
methyl 1-cyanocyclopentane-1-carboxylate Related Literature
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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